Cas no 858354-78-6 (4,6-Methano-1,3,2-benzodioxaborole-2-methanamine,hexahydro-a,3a,8,8-tetramethyl-, hydrochloride (1:1), (aS,3aS,4S,6S,7aR)-)

• Product Name: 4,6-Methano-1,3,2-benzodioxaborole-2-methanamine,hexahydro-a,3a,8,8-tetramethyl-, hydrochloride (1:1), (aS,3aS,4S,6S,7aR)-
• CAS No: 858354-78-6
• MF: C₁₂H₂₃BClNO₂
• MW: 259.58052277565
• CID: 706776
• PubChem ID: 91667137
• Update Time: 2025-04-19

4,6-Methano-1,3,2-benzodioxaborole-2-methanamine,hexahydro-a,3a,8,8-tetramethyl-, hydrochloride (1:1), (aS,3aS,4S,6S,7aR)- Chemical and Physical Properties

Names and Identifiers

• 4,6-Methano-1,3,2-benzodioxaborole-2-methanamine,hexahydro-a,3a,8,8-tetramethyl-, hydrochloride (1:1), (aS,3aS,4S,6S,7aR)-
• (S)-BoroAla-(-)-Pinanediol-HCl
• 858354-78-6
• PS-13038
• (S)-Boroalanine-(-)-pinanediol-HCl
• AKOS030231636
• (1S)-1-[(1R,2R,6S,8R)-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02,6]decan-4-yl]ethanamine;hydrochloride

• Inchi： 1S/C12H22BNO2.ClH/c1-7(14)13-15-10-6-8-5-9(11(8,2)3)12(10,4)16-13;/h7-10H,5-6,14H2,1-4H3;1H/t7-,8-,9-,10+,12-;/m1./s1
• InChI Key： UTMUMWPHEOQEQA-IMOBDCPJSA-N
• SMILES： Cl.O1B([C@@H](C)N)O[C@H]2C[C@H]3C[C@@H]([C@@]12C)C3(C)C

Computed Properties

• Exact Mass: 259.1510368g/mol
• Monoisotopic Mass: 259.1510368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų